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Compound of Interest

Compound Name: 2-Methoxybenzonitrile

Cat. No.: B147131 Get Quote

An In-depth Technical Guide to 2-Methoxybenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Methoxybenzonitrile, a versatile

chemical intermediate. It covers its physicochemical properties, synthesis, and applications,

with a focus on its relevance to the fields of chemical research and drug development.

Chemical Identity and Properties
2-Methoxybenzonitrile, also known as o-anisonitrile, is an organic compound with the

chemical formula C₈H₇NO[1][2][3][4]. It is characterized by a benzene ring substituted with a

methoxy (-OCH₃) group and a nitrile (-C≡N) group at adjacent positions.

Table 1: Chemical Identifiers for 2-Methoxybenzonitrile
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Identifier Value

CAS Number 6609-56-9[1][4][5][6]

Molecular Formula C₈H₇NO[1][2][3][4]

Molecular Weight 133.15 g/mol [1][3][4]

IUPAC Name 2-methoxybenzonitrile[7][8]

Synonyms o-Anisonitrile, 2-Cyanoanisole[1][2][4]

InChI Key FSTPMFASNVISBU-UHFFFAOYSA-N[1]

SMILES COC1=CC=CC=C1C#N[1][8]

Table 2: Physicochemical Properties of 2-Methoxybenzonitrile

Property Value

Appearance
Clear colorless to pale yellow liquid or low

melting solid[1][2][8]

Melting Point 24.5 °C[1][3][6]

Boiling Point 135 °C at 12 mmHg[1][3][6]

Density 1.093 g/mL at 25 °C[1][3][6]

Refractive Index (n²⁰/D) 1.5465[1][3]

Flash Point >230 °F (>113 °C)[1][3]

Water Solubility Slightly soluble[1][3][6]

Vapor Pressure 0.0162 mmHg at 25 °C[3]

Synthesis of 2-Methoxybenzonitrile
A common laboratory-scale synthesis of 2-Methoxybenzonitrile involves a Sandmeyer-type

reaction starting from o-anisidine[1][6].
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Experimental Protocol: Synthesis from o-Anisidine
Materials:

o-Anisidine

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl) or other suitable acid

Copper(I) cyanide (CuCN) or a solution of lead cyanide[1][6]

Benzene

Calcium chloride (CaCl₂)

Steam distillation apparatus

Distillation apparatus for reduced pressure

Procedure:

Diazotization: A solution of o-anisidine is diazotized by reacting it with sodium nitrite in the

presence of a strong acid at low temperatures (typically 0-5 °C) to form the corresponding

diazonium salt solution.

Cyanation: The cold diazonium salt solution is then slowly added to a solution containing a

cyanide source, such as copper(I) cyanide or lead cyanide[1][6]. Benzene is added to the

mixture.

Reaction: The mixture is allowed to react for 10-15 hours[1]. During this time, the diazonium

group is replaced by a nitrile group.

Work-up and Purification:

The mixture undergoes steam distillation to separate the volatile organic components.

The benzene layer is separated from the distillate.
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The organic layer is dried using a drying agent like anhydrous calcium chloride.

The benzene is evaporated.

The remaining residue is purified by distillation under reduced pressure. The fraction

collected at 120-122.5 °C (at 1.2 kPa) is 2-Methoxybenzonitrile[1].

The typical yield for this process is reported to be between 64.5% and 67.3%[1].

Step 1: Diazotization Step 2: Cyanation
Step 3: Purification

o-Anisidine NaNO2 / HCl
(0-5 °C)

o-Anisidine Diazonium Salt
Formation of Diazonium Salt Cyanide Source

(e.g., CuCN)
Reaction Mixture

(10-15h)
Sandmeyer Reaction

Steam Distillation Drying & Evaporation Vacuum Distillation Pure 2-Methoxybenzonitrile

Click to download full resolution via product page

A flowchart illustrating the synthesis of 2-Methoxybenzonitrile.

Applications in Research and Development
2-Methoxybenzonitrile is a valuable building block in organic synthesis, particularly in the

pharmaceutical and agrochemical industries[2][4][9]. Its bifunctional nature allows for a variety

of chemical transformations.

Pharmaceutical Intermediate: It is used in the synthesis of more complex molecules with

potential therapeutic applications[2][9]. For instance, it has been utilized in the synthesis of

5-(4′-methyl [1,1′-biphenyl]-2-yl)-1H-tetrazole[1][6]. Substituted benzonitriles are recognized

as important pharmacophores in various drug candidates[10].

Agrochemical Synthesis: The compound serves as a key component in the creation of

innovative crop protection solutions[2][9].

Dye Manufacturing: It is also employed as an intermediate in the synthesis of dyes[2].
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Chemical Research: In a broader research context, 2-Methoxybenzonitrile's structure

provides a platform for developing novel compounds and exploring new synthetic

methodologies[9].
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Resulting Products / Research Areas

2-Methoxybenzonitrile

Pharmaceuticals

Intermediate
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Precursor

Active Pharmaceutical
Ingredients (APIs) Novel Drug Candidates Herbicides / Pesticides Pigments & Dyes Materials Science
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Logical relationship of 2-Methoxybenzonitrile's applications.

Safety and Handling
2-Methoxybenzonitrile is classified as an irritant and requires careful handling in a laboratory

setting.

Table 3: GHS Hazard Information for 2-Methoxybenzonitrile
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Hazard Class Code Description

Pictogram GHS07 Warning[1]

Hazard Statements H315 Causes skin irritation[1][7]

H319
Causes serious eye irritation[1]

[7]

H335
May cause respiratory

irritation[1]

Precautionary Statements P261
Avoid breathing

vapours/mist/gas[1]

P280
Wear protective gloves/eye

protection[1]

P302+P352
IF ON SKIN: Wash with plenty

of water[1]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing[1].

Handling and Storage:

Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and clothing. Avoid

inhalation of vapors[11].

Storage: Store in a cool, dry place in a tightly sealed container. The recommended storage

temperature is room temperature[1][2].

In case of accidental exposure, it is crucial to follow standard first-aid measures and seek

medical attention[12][13]. For spills, absorb the material with an inert substance and dispose of

it as hazardous waste[12][14].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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